Cas no 123018-27-9 (2-(3-Bromo-5-methoxyphenyl)acetonitrile)

2-(3-Bromo-5-methoxyphenyl)acetonitrile structure
123018-27-9 structure
Product Name:2-(3-Bromo-5-methoxyphenyl)acetonitrile
CAS No:123018-27-9
MF:C9H8BrNO
MW:226.06992149353
MDL:MFCD18391933
CID:2139554
PubChem ID:21242965
Update Time:2025-09-19

2-(3-Bromo-5-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromo-5-methoxyphenyl)acetonitrile
    • (3-Bromo-5-methoxy-phenyl)-acetonitrile
    • IVKIDNUBLJFKNF-UHFFFAOYSA-N
    • 5-bromo-3-methoxyphenylacetonitrile
    • ZB0411
    • (3-bromo-5-methoxyphenyl)acetonitrile
    • Benzeneacetonitrile, 3-bromo-5-methoxy-
    • 123018-27-9
    • EN300-6472475
    • BS-49516
    • MFCD18391933
    • SCHEMBL585511
    • DB-312550
    • Z1269155655
    • 3-Bromo-5-methoxyphenylacetonitrile
    • CS-0133928
    • 2-(3-Bromo-5-methoxyphenyl)acetonitrile
    • MDL: MFCD18391933
    • Inchi: 1S/C9H8BrNO/c1-12-9-5-7(2-3-11)4-8(10)6-9/h4-6H,2H2,1H3
    • InChI Key: IVKIDNUBLJFKNF-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(CC#N)C=1)OC

Computed Properties

  • Exact Mass: 224.97893g/mol
  • Monoisotopic Mass: 224.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33
  • XLogP3: 2.2

2-(3-Bromo-5-methoxyphenyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB542893-1 g
3-Bromo-5-methoxyphenylacetonitrile; .
123018-27-9
1g
€278.10 2023-04-14
abcr
AB542893-5 g
3-Bromo-5-methoxyphenylacetonitrile; .
123018-27-9
5g
€728.80 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1204568-100mg
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123018-27-9 96%
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¥139.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1204568-250mg
2-(3-Bromo-5-methoxyphenyl)acetonitrile
123018-27-9 96%
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¥271.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1204568-1g
2-(3-Bromo-5-methoxyphenyl)acetonitrile
123018-27-9 96%
1g
¥750.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1204568-5g
2-(3-Bromo-5-methoxyphenyl)acetonitrile
123018-27-9 96%
5g
¥3390.00 2024-08-09
Enamine
EN300-6472475-0.05g
2-(3-bromo-5-methoxyphenyl)acetonitrile
123018-27-9 95.0%
0.05g
$19.0 2025-03-21
Enamine
EN300-6472475-0.1g
2-(3-bromo-5-methoxyphenyl)acetonitrile
123018-27-9 95.0%
0.1g
$27.0 2025-03-21
Enamine
EN300-6472475-0.25g
2-(3-bromo-5-methoxyphenyl)acetonitrile
123018-27-9 95.0%
0.25g
$39.0 2025-03-21
Enamine
EN300-6472475-0.5g
2-(3-bromo-5-methoxyphenyl)acetonitrile
123018-27-9 95.0%
0.5g
$61.0 2025-03-21
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